Cas no 1018498-91-3 (4-chloro-3-(piperidin-1-ylmethyl)aniline)

• Product Name: 4-chloro-3-(piperidin-1-ylmethyl)aniline
• CAS No: 1018498-91-3
• MF: C₁₂H₁₇ClN₂
• MW: 224.729781866074
• MDL: MFCD10021402
• CID: 4567584
• PubChem ID: 28721451
• Update Time: 2025-06-23

4-chloro-3-(piperidin-1-ylmethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3-(piperidin-1-ylmethyl)aniline

• MDL： MFCD10021402
• Inchi： 1S/C12H17ClN2/c13-12-5-4-11(14)8-10(12)9-15-6-2-1-3-7-15/h4-5,8H,1-3,6-7,9,14H2
• InChI Key： MQWNBMBBDXMIHJ-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(Cl)C(CN2CCCCC2)=C1

Computed Properties

• Exact Mass: 224.108026g/mol
• Monoisotopic Mass: 224.108026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 224.73g/mol
• XLogP3: 2.5
• Topological Polar Surface Area: 29.3Ų

Additional information on 4-chloro-3-(piperidin-1-ylmethyl)aniline

Introduction to 4-Chloro-3-(Piperidin-1-ylmethyl)aniline (CAS No. 1018498-91-3)

4-Chloro-3-(Piperidin-1-ylmethyl)aniline (CAS No. 1018498-91-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure, has shown promise in various applications, particularly in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of 4-chloro-3-(piperidin-1-ylmethyl)aniline, highlighting its significance in contemporary scientific research.

Chemical Structure and Properties

4-Chloro-3-(Piperidin-1-ylmethyl)aniline is a substituted aniline derivative with a molecular formula of C₁₂H₁₆ClN₂. The compound features a chloro group at the para position of the aniline ring and a piperidine moiety attached to the meta position via a methyl group. This specific arrangement of functional groups imparts unique chemical and physical properties to the molecule. The presence of the piperidine ring enhances the compound's lipophilicity, making it more suitable for crossing biological membranes, while the chloro substituent contributes to its overall stability and reactivity.

The molecular weight of 4-chloro-3-(piperidin-1-ylmethyl)aniline is approximately 227.72 g/mol. It is a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These solubility characteristics make it amenable to various synthetic transformations and biological assays.

Synthesis Methods

The synthesis of 4-chloro-3-(piperidin-1-ylmethyl)aniline can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 4-chloroaniline with 1-(bromomethyl)piperidine in the presence of a base such as potassium carbonate or sodium hydride. This nucleophilic substitution reaction proceeds efficiently under mild conditions, yielding high yields of the desired product.

An alternative approach involves the use of transition metal-catalyzed cross-coupling reactions. For instance, palladium-catalyzed coupling reactions between 4-chloroaniline and piperidine derivatives have been reported to produce 4-chloro-3-(piperidin-1-ylmethyl)aniline with excellent regioselectivity and functional group tolerance. These methods are particularly useful for large-scale synthesis and industrial applications.

Biological Activity and Applications

4-Chloro-3-(Piperidin-1-ylmethyl)aniline has been extensively studied for its potential biological activities, particularly in the context of drug discovery and development. Recent research has highlighted its role as a lead compound for various therapeutic targets. For example, studies have shown that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways such as cyclooxygenase (COX) and lipoxygenase (LOX).

In addition to its anti-inflammatory effects, 4-chloro-3-(Piperidin-1-ylmethyl)aniline has demonstrated promising neuroprotective activity. Preclinical studies have indicated that it can effectively reduce neuronal damage in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism underlying these effects is thought to involve modulation of oxidative stress and apoptosis pathways.

Clinical Trials and Future Prospects

The potential therapeutic applications of 4-chloro-3-(Piperidin-1-ylmethyl)aniline have led to several ongoing clinical trials aimed at evaluating its safety and efficacy in human subjects. Early-phase trials have shown promising results, with the compound demonstrating good tolerability and pharmacokinetic profiles. However, further research is needed to fully elucidate its mechanisms of action and optimize its therapeutic potential.

In conclusion, 4-Chloro-3-(Piperidin-1-ylmethyl)aniline (CAS No. 1018498-91-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its diverse biological activities, makes it an attractive candidate for further investigation and development as a novel therapeutic agent.